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Compound of Interest

Compound Name: (Rac)-Ketoconazole

Cat. No.: B1217973

(Rac)-Ketoconazole, a widely used antifungal agent in research and development, requires
careful management and disposal to ensure the safety of laboratory personnel and to prevent
environmental contamination. Due to its toxicological profile, this compound must be handled
as a hazardous waste. This guide provides detailed procedures for the proper disposal of
(Rac)-Ketoconazole, aligning with established safety protocols and regulatory requirements.

Hazardous Waste Classification

(Rac)-Ketoconazole is not explicitly listed as a P- or U-series hazardous waste by the U.S.
Environmental Protection Agency (EPA). However, its known toxic properties necessitate that it
be managed as a characteristic hazardous waste. Safety Data Sheets (SDS) for ketoconazole
classify it as "Toxic if swallowed," "May damage fertility," "May cause damage to organs
through prolonged or repeated exposure,” and "Very toxic to aquatic life with long lasting
effects"[1][2][3]. Therefore, it is prudent to handle and dispose of (Rac)-Ketoconazole as a
hazardous waste to ensure full compliance with regulations such as the Resource
Conservation and Recovery Act (RCRA)[4][5].

Quantitative Data Summary

For safe handling and disposal, key quantitative data from Safety Data Sheets are summarized
below.
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Parameter Value Reference

Acute Oral Toxicity (LD50, Rat) 166 mg/kg [6]

, . Very toxic to aquatic life with
Aquatic Toxicity _ [11[7]
long lasting effects

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is critical for the safe disposal of (Rac)-
Ketoconazole from a laboratory setting.

1. Segregation of Waste:

o Solid Waste: All solid waste contaminated with (Rac)-Ketoconazole, including unused or
expired pure compound, contaminated personal protective equipment (PPE) such as gloves
and lab coats, weighing papers, and contaminated labware (e.g., pipette tips, vials), must be
segregated from non-hazardous laboratory trash.

e Liquid Waste: Solutions containing (Rac)-Ketoconazole should be collected in a dedicated,
properly labeled, and sealed waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.

2. Waste Container Labeling:

o All waste containers must be clearly labeled as "Hazardous Waste."

e The label must include the full chemical name: "(Rac)-Ketoconazole."
¢ Indicate the specific contents and concentration.

e The date of waste accumulation start must be clearly marked.

3. On-site Storage:

o Store waste containers in a designated, secure satellite accumulation area within the
laboratory.
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e Ensure containers are kept closed at all times, except when adding waste.
e The storage area should be away from heat sources and incompatible materials[6].
4. Final Disposal:

» Disposal of (Rac)-Ketoconazole waste must be conducted through a licensed hazardous
waste disposal contractor.

o The primary recommended method of disposal is incineration at a permitted facility[1][8].
This method is effective in destroying the chemical compound, preventing its release into the
environment.

» Do not dispose of (Rac)-Ketoconazole down the drain or in regular trash[1][6]. This is strictly
prohibited due to its high aquatic toxicity.

5. Spill Management:
 In the event of a spill, immediately alert personnel in the area.

» Wearing appropriate PPE, mechanically collect the spilled solid material using tools that will
not generate dust[6].

o Place the collected material and all cleanup supplies into a designated hazardous waste
container.

e Clean the spill area thoroughly in accordance with your laboratory's established procedures.

Experimental Workflow for Disposal
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Step 1: Waste Generation & Segregation

Solid (Rac)-Ketoconazole Waste Liquid (Rac)-Ketoconazole Waste
(e.g., contaminated gloves, vials) (e.g., solutions)

Stevp 2: Containment & Lgbeling

Collect in a dedicated,
sealed hazardous waste container

'

Label container with:
'Hazardous Waste'
'(Rac)-Ketoconazole'
Accumulation Start Date

Step 3: On-Sitve Management

Store in a designated
Satellite Accumulation Area

'

Maintain a closed container policy

Periodic Removal

Step 4: Finpl Disposal

Arrange for pickup by a

licensed hazardous waste contractor

Transport to a permitted
waste management facility

Final Disposal by Incineration

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (Rac)-Ketoconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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